Cas no 1804884-84-1 (2,6-Difluoro-4-ethyltoluene)

• Product Name: 2,6-Difluoro-4-ethyltoluene
• CAS No: 1804884-84-1
• MF: C₉H₁₀F₂
• MW: 156.172509670258
• CID: 5004393
• Update Time: 2025-05-21

2,6-Difluoro-4-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-ethyltoluene

• Inchi： 1S/C9H10F2/c1-3-7-4-8(10)6(2)9(11)5-7/h4-5H,3H2,1-2H3
• InChI Key： MIOHAWSXKOYNHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C)F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Additional information on 2,6-Difluoro-4-ethyltoluene

2,6-Difluoro-4-Ethyltoluene: A Comprehensive Overview

2,6-Difluoro-4-Ethyltoluene, also known by its CAS number 1804884-84-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of toluene, with two fluorine atoms substituted at the 2 and 6 positions, and an ethyl group at the 4 position. The unique combination of substituents in this molecule imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The synthesis of 2,6-Difluoro-4-Ethyltoluene involves a series of carefully controlled reactions, often utilizing fluorination techniques to introduce the fluorine atoms at specific positions on the aromatic ring. Recent advancements in catalytic fluorination methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact. These developments have been highlighted in several peer-reviewed journals, underscoring the importance of optimizing synthetic routes for this compound.

One of the most notable applications of 2,6-Difluoro-4-Ethyltoluene is in the field of materials science, particularly in the development of advanced polymers and coatings. The fluorine atoms in the molecule contribute to its hydrophobicity and thermal stability, making it an ideal candidate for high-performance materials used in aerospace and automotive industries. Furthermore, research has shown that this compound can serve as a precursor for the synthesis of biologically active molecules, opening new avenues in drug discovery.

In recent studies, researchers have explored the potential of 2,6-Difluoro-4-Ethyltoluene as a building block for constructing complex molecular architectures. By leveraging its unique reactivity, scientists have successfully incorporated this compound into supramolecular assemblies and self-healing materials. These findings were published in a high-impact chemistry journal last year, demonstrating its versatility across diverse chemical systems.

The electronic properties of 2,6-Difluoro-4-Ethyltoluene have also been extensively studied using computational chemistry methods. Advanced density functional theory (DFT) calculations have revealed insights into its electronic structure and reactivity patterns, providing a deeper understanding of its behavior in various chemical environments. This computational work has been instrumental in guiding experimental efforts to design new materials with tailored properties.

In conclusion, 2,6-Difluoro-4-Ethyltoluene, with its CAS number 1804884-84-1, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across materials science, drug discovery, and polymer chemistry highlight its significance as a versatile building block for future innovations. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping the chemical landscape.